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Compound of Interest

Compound Name: BMS-764459

CAS No.: 1188407-45-5

Cat. No.: B606247

Get Quote

Technical Support Center: BMS-764459
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of BMS-764459.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid BMS-764459?

For long-term storage, solid BMS-764459 should be kept in a dry, dark environment at -20°C.

[1] Proper storage is crucial to maintain the compound's stability and shelf life, which is greater

than two years if stored correctly.[1]

Q2: How should I store stock solutions of BMS-764459?

BMS-764459 is soluble in DMSO.[1] Stock solutions prepared in DMSO can be stored at -20°C

for up to three months.[2] To minimize degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into single-use vials.[2]
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Q3: Can I store BMS-764459 at room temperature or 4°C?

Short-term storage of solid BMS-764459 at 0-4°C for days to weeks is acceptable. The

compound is stable enough for a few weeks during ordinary shipping at ambient temperatures.

However, for long-term storage (months to years), -20°C is the recommended temperature to

ensure stability.

Q4: What are the general best practices for handling and storing chemical compounds like

BMS-764459 in the lab?

To ensure the integrity of your research and the safety of laboratory personnel, it is essential to

adhere to the following best practices for chemical storage:

Labeling: All containers should be clearly labeled with the compound name, concentration,

date of preparation, and storage conditions.

Inventory Management: Maintain an up-to-date chemical inventory to track the age and

usage of your compounds.

Segregation: Store chemicals based on their hazard class and compatibility to prevent

accidental reactions. Keep acids separate from bases, and oxidizers away from flammable

materials.

Environment: Store chemicals in a cool, dry, and well-ventilated area away from direct

sunlight and heat sources.

Container Integrity: Ensure that storage containers are in good condition and have tight-

fitting lids to prevent contamination and degradation. For DMSO solutions, glass containers

are preferred as they are non-reactive.
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Issue Possible Cause Recommended Action

Unexpected experimental

results or loss of compound

activity.

Compound degradation due to

improper storage.

- Verify that the compound has

been stored at the

recommended temperature

(-20°C for long-term).- Check

the age of the stock solution; if

older than 3 months, prepare a

fresh solution.- Avoid multiple

freeze-thaw cycles by using

aliquots.

Precipitate observed in the

stock solution upon thawing.

The solution may have

become too concentrated, or

the compound has low

solubility at colder

temperatures.

- Gently warm the solution to

37°C and vortex to redissolve

the precipitate.- If the

precipitate persists, sonication

may be necessary.- Ensure the

initial concentration of the

stock solution is not above the

recommended solubility limits.

Discoloration of the solid

compound or stock solution.

Potential chemical degradation

or contamination.

- Do not use the compound if

significant discoloration is

observed.- Review storage

conditions and handling

procedures to identify any

potential sources of

contamination or degradation.-

If possible, verify the purity of

the compound using an

appropriate analytical method

(e.g., HPLC).

Inconsistent results between

different aliquots of the same

stock solution.

Uneven concentration due to

incomplete dissolution or

precipitation during freezing.

- Ensure the stock solution is

homogenous before aliquoting

by vortexing thoroughly.- When

thawing an aliquot, ensure it is

brought to room temperature

and vortexed before use.
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Storage Conditions Summary
Form Solvent

Storage

Temperature
Duration

Key

Considerations

Solid N/A -20°C
Months to years

(long-term)

Store in a dry,

dark

environment.

Solid N/A 0-4°C
Days to weeks

(short-term)

Protect from light

and moisture.

Stock Solution DMSO -20°C Up to 3 months

Aliquot to avoid

freeze-thaw

cycles.

Experimental Protocols
While specific experimental protocols for the use of BMS-764459 are application-dependent,

the following general procedure for preparing a stock solution is recommended:

Preparation of a 10 mM DMSO Stock Solution:

Materials: BMS-764459 (solid), anhydrous DMSO, sterile microcentrifuge tubes, precision

balance.

Procedure: a. Allow the vial of solid BMS-764459 to equilibrate to room temperature before

opening to prevent condensation. b. Weigh the desired amount of BMS-764459 using a

precision balance in a chemical fume hood. c. Calculate the volume of DMSO required to

achieve a 10 mM concentration (Molecular Weight of BMS-764459 is approximately 405.4

g/mol ). d. Add the calculated volume of DMSO to the vial containing the solid BMS-764459.

e. Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

to 37°C or sonication may be used to aid dissolution if necessary. f. Aliquot the stock solution

into single-use, sterile microcentrifuge tubes. g. Label each aliquot clearly with the

compound name, concentration, date, and store at -20°C.
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Logical Workflow for Troubleshooting BMS-764459
Storage Issues
Caption: A flowchart for troubleshooting experimental issues related to BMS-764459 storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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